Cas no 1805528-27-1 (6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid)

• Product Name: 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid
• CAS No: 1805528-27-1
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4886532
• Update Time: 2025-08-04

6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid

• Inchi： 1S/C9H7ClF3NO2/c10-3-4-1-5(9(12)13)8(11)6(14-4)2-7(15)16/h1,9H,2-3H2,(H,15,16)
• InChI Key： LBHLMAAAYAPYQO-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=C(C(CC(=O)O)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid

Research Briefing on 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid (CAS: 1805528-27-1)

6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid (CAS: 1805528-27-1) is a fluorinated pyridine derivative that has recently gained attention in the field of medicinal chemistry due to its potential as a key intermediate in the synthesis of novel pharmaceutical compounds. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, applications, and biological activities.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of multiple fluorine atoms and a reactive chloromethyl group in 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid makes it a versatile building block for the construction of more complex molecules with enhanced pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent JAK3 inhibitors, showing promising results in preclinical models of autoimmune diseases.

The synthetic routes to 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid have been optimized in recent years, with several research groups reporting improved yields and purity. A notable advancement came from a 2022 publication in Organic Process Research & Development, which described a scalable, cost-effective manufacturing process suitable for industrial production. This development is particularly significant as it addresses previous challenges in the large-scale synthesis of this compound, potentially facilitating its broader application in drug development programs.

From a pharmacological perspective, derivatives of 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid have shown interesting biological activities. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound exhibited potent anti-inflammatory activity through selective COX-2 inhibition, with reduced gastrointestinal side effects compared to traditional NSAIDs. These findings suggest potential applications in the treatment of chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis.

In the field of agrochemicals, researchers have explored the use of 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid derivatives as novel fungicides. A 2021 patent application demonstrated that certain modifications of this core structure resulted in compounds with excellent activity against a broad spectrum of plant pathogens, including those resistant to existing fungicides. This application highlights the compound's versatility beyond pharmaceutical uses.

Looking forward, the unique structural features of 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid continue to inspire new research directions. Current investigations are exploring its potential in targeted drug delivery systems, where the chloromethyl group could serve as an attachment point for various targeting moieties. Additionally, computational studies are being conducted to predict novel biological targets for derivatives of this compound, potentially expanding its therapeutic applications.

In conclusion, 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid (CAS: 1805528-27-1) represents an important intermediate in medicinal chemistry with diverse applications in drug discovery and agrochemical development. The recent advancements in its synthesis and the growing body of evidence supporting its biological activities suggest that this compound will continue to play a significant role in the development of novel therapeutic agents in the coming years.